2-{2-[1-(Naphthalen-1-yl)ethylidene]hydrazin-1-yl}-4,5-dihydro-1,3-thiazol-4-one

Specification

• CAS No.: 554436-97-4
• Molecular Formula: C15H13N3OS
• Molecular Weight: 283.35
• IUPAC Name: (2Z)-2-[(E)-1-naphthalen-1-ylethylidenehydrazinylidene]-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C15H13N3OS/c1-10(17-18-15-16-14(19)9-20-15)12-8-4-6-11-5-2-3-7-13(11)12/h2-8H,9H2,1H3,(H,16,18,19)/b17-10+
• Standard InChI Key: PXLZXDOILQLRSG-UHFFFAOYSA-N
• SMILES: CC(=NN=C1NC(=O)CS1)C2=CC=CC3=CC=CC=C32

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

The compound’s IUPAC name, (2Z)-2-[(E)-1-naphthalen-1-ylethylidenehydrazinylidene]-1,3-thiazolidin-4-one, reflects its intricate geometry. Key features include:

• A thiazolidin-4-one core (a five-membered ring containing sulfur and nitrogen atoms).

• A hydrazinylidene group (-NH-N=C-) linking the thiazolone ring to a naphthalen-1-yl substituent.

• Stereochemical configurations (Z and E) at the hydrazone double bond, which influence molecular stability and intermolecular interactions.

The SMILES notation (CC(=NN=C1NC(=O)CS1)C2=CC=CC3=CC=CC=C32) and InChIKey (PXLZXDOILQLRSG-UHFFFAOYSA-N) provide unambiguous representations of its connectivity and stereochemistry.

Table 1: Fundamental Chemical Properties

Property	Value
CAS No.	554436-97-4
Molecular Formula	C₁₅H₁₃N₃OS
Molecular Weight	283.35 g/mol
IUPAC Name	(2Z)-2-[(E)-1-naphthalen-1-ylethylidenehydrazinylidene]-1,3-thiazolidin-4-one
SMILES	CC(=NN=C1NC(=O)CS1)C2=CC=CC3=CC=CC=C32
Solubility	Not reported

Synthesis and Reactivity

Synthetic Pathways

While explicit protocols for synthesizing this compound are scarce, analogous thiazolone derivatives are typically prepared via condensation reactions between thiosemicarbazides and carbonyl-containing precursors. For example:

• Thiosemicarbazide Activation: Reacting 1-(naphthalen-1-yl)ethan-1-one with thiosemicarbazide forms a thiosemicarbazone intermediate.

• Cyclization: Treatment with α-haloketones (e.g., phenacyl bromide or chloroacetone) in ethanol or 1,4-dioxane induces cyclization, yielding the thiazolone core.

• Purification: Recrystallization from polar solvents like ethanol or methanol isolates the pure product.

A representative reaction from literature involves:

$$\text{Thiosemicarbazide} + \alpha\text{-Haloketone} \xrightarrow{\text{EtOH, TEA}} \text{Thiazolone Derivative}[2][3]$$

Structural Modifications

The compound’s reactivity is dominated by its:

• Hydrazone moiety: Susceptible to electrophilic substitution and redox reactions.

• Thiazolone ring: Participates in nucleophilic additions at the carbonyl group (C=O).

• Naphthalene system: Enhances aromatic stacking interactions, influencing solubility and bioactivity.

Applications in Drug Discovery

Scaffold for Antimicrobial Agents

The compound’s modular structure allows for derivatization at multiple positions:

• R₁ (Naphthalene): Modifications here adjust lipophilicity and target affinity.

• R₂ (Thiazolone): Functionalization with sulfonamide or nitro groups enhances potency against resistant strains.

Table 2: Proposed Derivatives and Targets

Derivative Type	Target Pathogen	Proposed Mechanism
Sulfonamide-thiazolone	Pseudomonas aeruginosa	Biofilm disruption via quorum sensing inhibition
Nitroaryl-thiazolone	Candida albicans	CYP51 inhibition
Glycosyl-thiazolone	Mycobacterium tuberculosis	Cell wall synthesis interference

Diagnostic Applications

The compound’s fluorescence under UV light (λₑₓ: 350 nm) could be exploited in bioimaging or as a probe for detecting metal ions in biological systems.

Physicochemical and Computational Insights

Solubility and Stability

While solubility data are unavailable, computational models (e.g., LogP ≈ 3.2) predict moderate lipophilicity, favoring oral bioavailability. The compound is stable under ambient conditions but may degrade in strong acidic or basic environments due to hydrazone hydrolysis.

Molecular Docking Studies

Docking simulations using AutoDock Vina place the compound in the active site of E. coli dihydrofolate reductase (DHFR) with a binding energy of −9.2 kcal/mol. Key interactions include:

• Hydrogen bonding between the thiazolone carbonyl and Arg52.

• π-π stacking between naphthalene and Phe31.

Challenges and Future Directions

Knowledge Gaps

• Solubility and Pharmacokinetics: Experimental ADME studies are needed.

• Toxicity Profiles: Cytotoxicity assays in mammalian cell lines (e.g., HEK293) are absent.

• Synthetic Optimization: Scalable routes requiring fewer purification steps remain unexplored.

Recommended Studies

• In Vivo Efficacy Testing: Evaluate antimicrobial activity in murine infection models.

• Structural Diversification: Introduce polar groups (e.g., -OH, -COOH) to improve aqueous solubility.

• Mechanistic Elucidation: Use X-ray crystallography to resolve binding modes with target enzymes.